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Compound of Interest

Compound Name: 2,2-Dimethylnona-4,8-dienenitrile

Cat. No.: B12547860 Get Quote

A comprehensive search for cross-reactivity studies, biological activity, and synthesis protocols

for 2,2-Dimethylnona-4,8-dienenitrile has yielded no specific publicly available data for this

compound. Consequently, a direct comparison guide with experimental data and alternative

compounds as requested cannot be generated at this time.

The scientific and patent literature does not appear to contain specific studies referencing "2,2-
Dimethylnona-4,8-dienenitrile." This suggests that the compound may be novel, not widely

researched, or primarily designated by an alternative nomenclature that is not readily

accessible in public databases.

While no direct information was found, the broader class of nitrile compounds is extensively

documented, particularly within the fragrance and flavor industries.[1][2][3][4][5] Nitriles are

valued for their chemical stability and diverse olfactory properties, ranging from fruity and

citrusy to spicy and floral notes.[1][4][6] For instance, Citronellyl Nitrile is a widely used

fragrance ingredient synthesized from citronellal.[1][7][8] The synthesis of such nitriles often

involves the dehydration of aldoximes or other organic chemistry reactions like the Curtius

rearrangement.[1][7][9]

Without specific data on 2,2-Dimethylnona-4,8-dienenitrile, a comparative analysis of its

performance against other alternatives is not feasible. Researchers, scientists, and drug

development professionals interested in this specific molecule may need to rely on internal

studies or conduct foundational research to establish its biological and chemical profile.
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Should an alternative name, CAS number, or any proprietary research data for 2,2-
Dimethylnona-4,8-dienenitrile become available, a detailed comparative guide could be

developed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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